Stereochemical Identity vs. Racemic Mixture
(S)-ZLc002 (CAS 308277-46-5) is the single, chirally pure S-enantiomer of the valine-derived nNOS-CAPON inhibitor scaffold, whereas ZLc-002 (CAS 1446971-41-0) is the racemic mixture and the originally reported compound was synthesized from D-valine methyl ester, corresponding to the D-(R) configuration [1]. The S-enantiomer (L-valine backbone) and the D-enantiomer (D-valine backbone) are distinct chemical entities with opposite stereochemistry at the alpha carbon. In PDZ domain-targeting small molecules, stereochemistry at the amino acid alpha carbon directly impacts binding pocket complementarity, as demonstrated by the structural basis of nNOS PDZ domain recognition of C-terminal peptide ligands [2]. For research procurement, a defined single enantiomer eliminates the confounding factor of racemic mixture pharmacology, where the less active or inactive enantiomer may contribute to off-target effects, altered pharmacokinetics, or antagonism at the target [3].
| Evidence Dimension | Stereochemical identity and chemical entity definition |
|---|---|
| Target Compound Data | (S)-ZLc002: Single S-enantiomer, CAS 308277-46-5, L-valine methyl ester derivative, 1 defined stereocenter [1] |
| Comparator Or Baseline | ZLc-002 (racemic): CAS 1446971-41-0, mixture of S- and R-enantiomers; originally synthesized as D-valine (R) enantiomer [1] |
| Quantified Difference | Defined stereochemistry (single enantiomer) vs. undefined or mixed stereochemistry; distinct CAS registry numbers confirm different chemical entity registration |
| Conditions | Chemical identity determination by CAS registry, SMILES notation, and synthetic route documentation |
Why This Matters
For reproducible pharmacology, a single enantiomer eliminates the variable of racemic mixture composition, ensuring batch-to-batch consistency in target engagement studies and avoiding confounding effects from the inactive enantiomer.
- [1] Li TY, Chang L, Ma Y, Zhu DY. Synthesis of nNOS-Capon interaction inhibitors: ZLc-002 and its derivatives. Bio-Protocol. 2014. (Details: ZLc-002 prepared from D-valine methyl ester hydrochloride + methyl malonyl chloride) View Source
- [2] Zhu LJ, Chang L, Shi HJ, Li N, Zhu DY. Systemic administration of ZLc-002 exerts anxiolytic-like effects by dissociation of nNOS from CAPON in adult mice. Biochem Biophys Res Commun. 2020;523(2):299-306. doi:10.1016/j.bbrc.2019.12.037 View Source
- [3] ResearchGate. Why the Biological Activity (IC50) of my Racemic molecule is greater than both of its individual pure enantiomeric components? 2023. (Discusses examples where S-enantiomer IC50 = 0.5 µM, R-enantiomer IC50 = 1.1 µM, but racemic IC50 = 2.4 µM, demonstrating enantiomeric interference) View Source
